(2-aminohexahydrocyclopenta[c]pyrrol-3a(1H)-yl)methanol
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Overview
Description
(2-aminohexahydrocyclopenta[c]pyrrol-3a(1H)-yl)methanol, also known as AHCP, is an organic compound that has been used in various scientific research applications. AHCP is a derivative of pyrrolidine, a five-member heterocyclic ring composed of four nitrogen atoms and one carbon atom. AHCP has been studied for its potential biological effects, such as its anti-inflammatory, anti-oxidative, and anti-cancer properties.
Scientific Research Applications
Novel Synthesis and Properties
- A study on the synthesis and properties of 1,6-methanocycloundeca[b]pyrimido[5,4-d]pyrrole-12,14-dione derivatives reveals their ability to oxidize amines and alcohols in an autorecycling process, highlighting their potential in organic synthesis and chemical transformations (Mitsumoto & Nitta, 2004).
Efficient Synthesis Techniques
- Microwave-assisted aminocatalyzed [3 + 2] annulation techniques have been developed for the synthesis of pyrrole-3-methanols, demonstrating rapid and efficient methods to construct complex polycyclic heterocycles (Mir et al., 2016).
Chemical Functionalization and Applications
- Research on iodine/MeOH as a reagent system for thiocyanation of aromatics and heteroaromatics shows excellent yields and high selectivity, useful for introducing thiocyanate groups into molecules (Yadav et al., 2004).
Structural and Molecular Insights
- The crystal structure analysis of specific compounds, such as 8-Methyl-2-[4-(trifluoromethyl)phenyl]-8H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine methanol disolvate, provides insights into molecular conformations and interactions, informing future drug design and synthetic strategies (Dolzhenko et al., 2010).
Multicomponent Reaction Synthesis
- The multicomponent reaction synthesis approach has enabled the construction of unique eight- or nine-membered polyheterocyclic systems, illustrating the versatility of this method in creating complex molecules (Cao et al., 2019).
Scaffold Development for Drug Discovery
- The development of hexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide derivatives as low molecular weight polar scaffolds for compound libraries in drug discovery shows the potential of such compounds in medicinal chemistry (Yarmolchuk et al., 2011).
properties
IUPAC Name |
(2-amino-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrol-3a-yl)methanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O/c9-10-4-7-2-1-3-8(7,5-10)6-11/h7,11H,1-6,9H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIGQTWLCYRXIAS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CN(CC2(C1)CO)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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